Cas no 785032-26-0 (2-(3-bromophenyl)ethyl(methyl)amine)
785032-26-0 structure
Product Name:2-(3-bromophenyl)ethyl(methyl)amine
CAS No:785032-26-0
MF:C9H12BrN
MW:214.102281570435
MDL:MFCD12827851
CID:858909
PubChem ID:44578545
Update Time:2025-04-19
2-(3-bromophenyl)ethyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 3-BroMo-N-Methyl-benzeneethanaMine
- N-[2-(3-Bromophenyl)ethyl]-N-methylamine
- 2-(3-bromophenyl)ethyl(methyl)amine
- SCHEMBL2909601
- BDBM50262994
- [2-(3-bromophenyl)ethyl](methyl)amine
- C78466
- CHEMBL476750
- TS-03059
- [2-(3-bromo-phenyl)-ethyl]-methyl-amine
- IJCWRWHKCBWPDJ-UHFFFAOYSA-N
- 785032-26-0
- N-Methyl-2-(3-bromophenyl)ethylamine
- 2-(3-bromophenyl)-N-methylethanamine
- AKOS011267641
- EN300-215631
-
- MDL: MFCD12827851
- Inchi: 1S/C9H12BrN/c1-11-6-5-8-3-2-4-9(10)7-8/h2-4,7,11H,5-6H2,1H3
- InChI Key: IJCWRWHKCBWPDJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CCNC
Computed Properties
- Exact Mass: 213.01531g/mol
- Monoisotopic Mass: 213.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 264.8±15.0 °C at 760 mmHg
- Flash Point: 113.9±20.4 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(3-bromophenyl)ethyl(methyl)amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-bromophenyl)ethyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-215631-0.05g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 0.05g |
$246.0 | 2023-09-16 | ||
| Enamine | EN300-215631-0.1g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 0.1g |
$257.0 | 2023-09-16 | ||
| Enamine | EN300-215631-0.25g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 0.25g |
$269.0 | 2023-09-16 | ||
| Enamine | EN300-215631-0.5g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 0.5g |
$280.0 | 2023-09-16 | ||
| Enamine | EN300-215631-1.0g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 1g |
$292.0 | 2023-05-31 | ||
| Enamine | EN300-215631-2.5g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 2.5g |
$530.0 | 2023-09-16 | ||
| Enamine | EN300-215631-5.0g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 5g |
$926.0 | 2023-05-31 | ||
| Enamine | EN300-215631-10.0g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 10g |
$1719.0 | 2023-05-31 | ||
| Enamine | EN300-215631-1g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 1g |
$292.0 | 2023-09-16 | ||
| Enamine | EN300-215631-5g |
[2-(3-bromophenyl)ethyl](methyl)amine |
785032-26-0 | 5g |
$926.0 | 2023-09-16 |
2-(3-bromophenyl)ethyl(methyl)amine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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